6-(2-Prop-2-ynoxyphenyl)hexanoic acid
Overview
Description
6-(2-Prop-2-ynoxyphenyl)hexanoic acid belongs to the class of organic compounds known as phenol ethers . These are aromatic compounds containing an ether group substituted with a benzene ring . The molecular formula is C15H18O3 and the molecular weight is 246.306.
Molecular Structure Analysis
The molecular structure of 6-(2-Prop-2-ynoxyphenyl)hexanoic acid is represented by the Isomeric SMILES: C#CCOc1ccccc1CCCCCC(=O)O . This indicates the presence of a propynyl group (C#CC), an ether group (O), a phenyl group (c1ccccc1), a hexanoic acid group (CCCCCC(=O)O), and an oxygen atom linking the propynyl and phenyl groups .Scientific Research Applications
Drug Discovery
6-(2-Prop-2-ynoxyphenyl)hexanoic acid: has potential applications in drug discovery due to its structural uniqueness. It belongs to the class of organic compounds known as phenol ethers, which are aromatic compounds containing an ether group substituted with a benzene ring . This structure could be useful in the synthesis of new pharmaceuticals, especially in the development of receptor-targeted drugs where phenol ethers are often key components.
Materials Science
In materials science, this compound’s molecular structure could be utilized in the synthesis of novel polymers or coatings. Its benzene ring provides a stable aromatic platform, while the ether group could participate in various chemical reactions, leading to materials with unique properties such as enhanced durability or specific interaction with other substances.
Biological Studies
6-(2-Prop-2-ynoxyphenyl)hexanoic acid: may serve as a selective inhibitor in biological pathways. For instance, it could inhibit specific CYP450 isozymes involved in the epoxidation of arachidonic acid, which is a crucial step in the formation of various biologically active molecules. This inhibition can be pivotal in studying disease mechanisms or developing therapeutic agents.
Analytical Chemistry
The compound can be used in analytical chemistry as a standard or reference compound in mass spectrometry. Its predicted GC-MS spectrum can serve as a guide for identifying similar compounds within complex biological samples, aiding in metabolomic studies and the identification of biomarkers .
Chemical Synthesis
Due to its reactive propynyl ether group, 6-(2-Prop-2-ynoxyphenyl)hexanoic acid can be a valuable intermediate in organic synthesis. It can undergo various chemical transformations, including coupling reactions, which are fundamental in constructing complex organic molecules .
Enzyme Inhibition Studies
This compound’s ability to inhibit certain enzymatic reactions makes it a useful tool in enzyme kinetics and mechanism studies. By observing the inhibition patterns, researchers can deduce information about the active sites and functioning of enzymes, which is essential in understanding metabolic pathways.
properties
IUPAC Name |
6-(2-prop-2-ynoxyphenyl)hexanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18O3/c1-2-12-18-14-10-7-6-9-13(14)8-4-3-5-11-15(16)17/h1,6-7,9-10H,3-5,8,11-12H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CUNYTKVXYZYERK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCOC1=CC=CC=C1CCCCCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40706337 |
Source
|
| Record name | 6-{2-[(Prop-2-yn-1-yl)oxy]phenyl}hexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40706337 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
206052-01-9 |
Source
|
| Record name | 6-{2-[(Prop-2-yn-1-yl)oxy]phenyl}hexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40706337 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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